2-((2-ethoxyphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)-3-methylbutanoate

• IUPAC Name: [2-(2-ethoxyanilino)-2-oxoethyl] 4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-3-methylbutanoate
• InChI: InChI=1S/C22H25N3O6S/c1-3-30-18-10-6-4-8-16(18)24-21(26)14-31-22(27)13-15(2)12-20-23-17-9-5-7-11-19(17)32(28,29)25-20/h4-11,15H,3,12-14H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: RZBSEOGGHNFWPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC(=O)CC(C)CC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C22H25N3O6S
• Molecular Weight: 459.5 g/mol
• CAS No.: 2034301-41-0

Description

2-((2-ethoxyphenyl)amino)-2-oxoethyl 4-(1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)-3-methylbutanoate is a useful research compound. Its molecular formula is C22H25N3O6S and its molecular weight is 459.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Toxicological Evaluation for Food and Beverage Applications : A study conducted by Arthur et al. (2015) evaluated the toxicology of structurally related flavors, focusing on their safety for use in food and beverage applications. The compounds studied were shown to exhibit minimal oxidative metabolism, poor absorption, rapid elimination, and no genotoxic concerns in vitro and in rat pharmacokinetic studies. This suggests that similar compounds could be designed with considerations for safety in consumer products【Arthur et al., 2015】(https://consensus.app/papers/evaluation-flavors-modifying-properties-arthur/0f4c075d35c8556d816d03f7e6392776/?utm_source=chatgpt).

• Antimicrobial and Anti-Lipase Activities : Özil et al. (2015) synthesized a series of 1,2,4-triazole derivatives starting from ethyl 4-[1-(2-ethoxy-2-oxoethyl)-3-methyl-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]benzoate. The derivatives exhibited antimicrobial, anti-lipase, and antiurease activities, suggesting potential for the development of new therapeutic agents【Özil et al., 2015】(https://consensus.app/papers/microwavepromoted-activity-özil/a4bd69a68f505bbcb7f2b7cb5baebf44/?utm_source=chatgpt).

• Antimicrobial Agents Synthesis : Sah et al. (2014) explored the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents, highlighting the potential for structurally related compounds to be used in developing new antimicrobial therapies【Sah et al., 2014】(https://consensus.app/papers/synthesis-formazans-mannich-base-54chlorophenyl-agents-sah/ac07c47429cb59aab49610de4825fd33/?utm_source=chatgpt).

Potential Applications in Materials Science

• Photoinduced Birefringence in Polymers : Meng et al. (1996) investigated the cooperative motion of polar side groups in amorphous polymers, leading to photoinduced birefringence. This study suggests that compounds with specific structural features could be incorporated into polymers to develop materials with unique optical storage capabilities【Meng et al., 1996】(https://consensus.app/papers/polymers-storage-cooperative-motion-polar-side-groups-meng/a80e3baa71a25a2e986ef900e47e20c5/?utm_source=chatgpt).

Mechanism of Action

Target of Action

The compound belongs to the class of 1,2,4-benzothiadiazine-1,1-dioxides . Compounds in this class have been reported to exhibit a variety of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators .

Biochemical Pathways

Given its potential role as an ampa receptor modulator, it might influence glutamatergic signaling pathways in the brain .

Result of Action

Modulation of ampa receptors can lead to changes in neuronal excitability, which could have various effects depending on the specific context .